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Compound of Interest

Compound Name: Silver dichromate

Cat. No.: B8822332

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
structural properties of silver dichromate (Ag2Cr207), with a focus on its appearance, color,
and the analytical techniques used for its characterization.

Introduction

Silver dichromate is an inorganic compound notable for its striking color and its utility as an
oxidizing agent, particularly in specialized organic syntheses. Comprising silver(l) ions (Ag™)
and the dichromate anion (Cr20727), its properties are dictated by the interplay between the
redox activity of the hexavalent chromium center and the precipitation characteristics of the
silver salt. This document details the key physicochemical properties of silver dichromate,
outlines experimental protocols for its synthesis and characterization, and provides visual
workflows for key processes.

Physical and Chemical Properties

Silver dichromate is a crystalline solid that is sparingly soluble in water.[1] Its most prominent
feature is its vibrant color, which arises from charge-transfer transitions within the dichromate
anion.[1] The compound is photosensitive and can darken upon prolonged exposure to light
due to the formation of metallic silver.[1] It is thermally sensitive, decomposing at temperatures
above 200°C.[1]
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Silver dichromate typically presents as a reddish-orange to brick-colored crystalline solid.[1] It

can also be described as a ruby-red or dark red, almost brownish, crystalline powder.[2] This

distinct coloration is characteristic of the dichromate ion and is attributed to intense charge-

transfer bands in its electronic absorption spectrum.[1]

The key quantitative properties of silver dichromate are summarized in the table below for

easy reference and comparison.

Property Value Reference(s)

Chemical Formula Ag2Cr207 [31[4]

Molar Mass 431.72 g/mol [31141[5]
Reddish-orange to ruby-red

Appearance ) [1][6]
crystalline powder

Density 4.77 g/lcm3 [1]

Crystal System

Reported as Orthorhombic[1]
or Triclinic[6] (Definitive data
with lattice parameters is

scarce)

[1](6]

Space Group

Pnma (for the orthorhombic

system)

[1]

Solubility in Water

0.0083 g / 100 mL (at 15 °C)

[7]

Solubility Product (Ksp)

2.0 x 1077

[1]

Decomposition Temperature

> 200 °C

[1](6]

UV-Vis Absorption (Amax)

~350 nm, ~450 nm (Charge-

transfer bands)

[1]

Key IR Absorptions (cm™1)

950, 900 (terminal Cr=0
stretching); 850 (asymmetric
Cr-O-Cr stretching); 780
(symmetric Cr-O-Cr stretching)

[1]

Key Raman Absorption (cm~1)

~350 (Cr-O bending modes)

[1]
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Structural Information

The structure of the dichromate anion consists of two tetrahedral CrOa units linked by a shared
oxygen atom, resulting in a bent Cr-O-Cr configuration with an approximate bond angle of
126°.[1] The terminal Cr=0 bond lengths are around 1.65 A, while the bridging Cr-O bonds are
longer, at approximately 1.78 A.[1]

There is some ambiguity in the literature regarding the precise crystal system of silver
dichromate. It has been reported as belonging to the orthorhombic crystal system with the
space group Pnma.[1] However, other sources describe it as forming triclinic crystals.[6] A
definitive, complete crystallographic analysis including lattice parameters is not widely available
in published literature.

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of silver
dichromate.

Silver dichromate is typically prepared via a precipitation reaction between a soluble silver salt
(e.g., silver nitrate) and a soluble dichromate salt (e.g., potassium dichromate).

Materials:

Silver nitrate (AgNO3)

e Potassium dichromate (K2Cr207)

» Deionized water

» Beakers

o Graduated cylinders

e Stirring rod

 Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

e Drying oven
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Procedure:
e Prepare Reactant Solutions:

o Dissolve a stoichiometric amount of silver nitrate in deionized water in a beaker (e.g., 2.5 g
AgNOs in 50 mL H20).

o In a separate beaker, dissolve a corresponding stoichiometric amount of potassium
dichromate in deionized water (e.g., 2.2 g K2Cr207 in 50 mL H20).[2]

» Precipitation:

o Slowly add the potassium dichromate solution to the silver nitrate solution dropwise while
stirring continuously.[2]

o Avivid, reddish-orange precipitate of silver dichromate will form immediately according to
the reaction: 2 AgNOs(aq) + K2Cr207(aq) - Agz2Cr207(s) + 2 KNOs(aq)

e Isolation and Purification:
o Allow the precipitate to settle.
o Set up a vacuum filtration apparatus.
o Pour the mixture into the funnel and filter the precipitate.

o Wash the collected solid with several small portions of deionized water to remove the
soluble potassium nitrate byproduct.

e Drying:
o Carefully transfer the filtered silver dichromate to a watch glass.

o Dry the product in a drying oven at a low temperature (e.g., 60-70 °C) to avoid thermal
decomposition. The final product is a dark red, crystalline powder.[2]

Powder XRD is used to confirm the crystalline phase of the synthesized product.
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Instrument: Standard powder X-ray diffractometer.
Radiation: Cu Ka (A = 1.5418 A).

Sample Preparation: A small amount of the dried silver dichromate powder is gently packed
into a sample holder and the surface is flattened.

Data Collection: The sample is scanned over a 26 range of 10° to 80° with a step size of
0.02°.

Analysis: The resulting diffraction pattern is compared to reference patterns. Key
characteristic diffraction peaks for Ag=Cr207 are expected at d-spacings of 3.45 A, 2.98 A,
and 2.45 A[1]

UV-Vis spectroscopy is used to observe the electronic transitions responsible for the

compound's color. Due to its low solubility, a diffuse reflectance measurement on the solid

powder is the most direct method.

Instrument: UV-Vis spectrophotometer equipped with a diffuse reflectance accessory
(integrating sphere).

Sample Preparation: The dry silver dichromate powder is packed into a solid sample
holder. A non-absorbing, highly reflective material like BaSOa is used as the reference
standard.

Data Collection: A reflectance spectrum is collected over a wavelength range of 200-800 nm.

Analysis: The reflectance data can be converted to absorbance using the Kubelka-Munk
function. The spectrum is expected to show broad and intense charge-transfer absorption
bands with maxima around 350 nm and 450 nm, which account for the red color.[1]

Raman spectroscopy provides information about the vibrational modes of the dichromate

anion.

Instrument: Raman microscope.

Laser Excitation: A 532 nm or 785 nm laser is typically used to minimize fluorescence.
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o Sample Preparation: A small amount of the powder is placed on a microscope slide.

o Data Collection: Spectra are collected with an appropriate objective lens, laser power, and
acquisition time to obtain a good signal-to-noise ratio.

e Analysis: The Raman spectrum should show strong bands corresponding to the vibrational
modes of the dichromate ion. A prominent band around 350 cm~1, corresponding to Cr-O
bending modes, is characteristic of silver dichromate.[1]

Signaling Pathways and Biological Activity

As a simple inorganic salt, silver dichromate is not involved in biological signaling pathways in
the manner of endogenous biomolecules or targeted drugs. Its biological impact is primarily
related to its toxicity. Both silver(l) ions and hexavalent chromium are cytotoxic. Hexavalent
chromium compounds are recognized as human carcinogens. Therefore, silver dichromate
must be handled with extreme caution and appropriate personal protective equipment.

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts related to silver dichromate.
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Caption: Workflow for the synthesis of silver dichromate.
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Caption: Solubility equilibrium of silver dichromate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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